Cas no 2185590-67-2 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2185590-67-2
• MF: C₂₀H₂₁NO₃S₃
• MW: 419.580641508102
• CID: 5338055
• Update Time: 2025-07-17

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C20H21NO3S3/c22-18(20-8-7-19(26-20)16-9-10-25-13-16)12-21-27(23,24)17-6-5-14-3-1-2-4-15(14)11-17/h5-11,13,18,21-22H,1-4,12H2
• InChI Key： MVLNPTZDPLILRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NCC(C1=CC=C(C2=CSC=C2)S1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• XLogP3: 4.2
• Topological Polar Surface Area: 131

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Recent Advances in the Study of N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 2185590-67-2)

The compound N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 2185590-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique bithiophene and tetrahydronaphthalene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain sulfonamide-binding proteins, which are implicated in a range of pathological conditions, including inflammation and cancer. The presence of the bithiophene group is believed to enhance its binding efficiency, while the tetrahydronaphthalene moiety contributes to its metabolic stability. These structural features make it a compelling candidate for further optimization and clinical evaluation.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has been shown to inhibit the activity of pro-inflammatory cytokines in cell-based assays, suggesting potential applications in autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders. Researchers are currently exploring its neuroprotective effects in models of neurodegenerative diseases, with preliminary results indicating a reduction in oxidative stress and neuronal apoptosis.

The synthesis and optimization of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for reproducible biological testing. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic index, such as the introduction of electron-withdrawing groups on the sulfonamide moiety.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores its potential as a versatile scaffold for the development of novel therapeutics. Ongoing efforts are aimed at advancing this compound through preclinical trials, with the ultimate goal of translating these findings into clinical applications.

In conclusion, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a promising avenue for drug discovery. Its unique chemical structure and multifaceted biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.